Cas no 815650-96-5 (1,4-diazepan-1-yl(4-methylphenyl)methanone)

1,4-diazepan-1-yl(4-methylphenyl)methanone structure
815650-96-5 structure
Product Name:1,4-diazepan-1-yl(4-methylphenyl)methanone
CAS No:815650-96-5
MF:C13H18N2O
MW:218.294823169708
MDL:MFCD05879220
CID:715476
PubChem ID:16777216
Update Time:2025-04-19

1,4-diazepan-1-yl(4-methylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • Methanone,(hexahydro-1H-1,4-diazepin-1-yl)(4-methylphenyl)-
    • 1,4-Diazepan-1-yl(4-methylphenyl)methanone
    • 1,4-diazepan-1-yl-(4-methylphenyl)methanone
    • 1H-1,4-Diazepine,hexahydro-1-(4-methylbenzoyl)-(9CI)
    • 1-(4-METHYLBENZOYL)-1,4-DIAZEPANE
    • 815650-96-5
    • 1-(4-Methylbenzoyl)homopiperazine
    • MFCD05879220
    • CHEMBL4576762
    • SCHEMBL10138693
    • (1,4-Diazepan-1-yl)(p-tolyl)methanone
    • AKOS000133232
    • STL196785
    • 1,4-diazepan-1-yl(4-methylphenyl)methanone
    • MDL: MFCD05879220
    • Inchi: 1S/C13H18N2O/c1-11-3-5-12(6-4-11)13(16)15-9-2-7-14-8-10-15/h3-6,14H,2,7-10H2,1H3
    • InChI Key: RHXZEDYKRDPAOY-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=CC=1)N1CCNCCC1

Computed Properties

  • Exact Mass: 218.14200
  • Monoisotopic Mass: 218.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34000
  • LogP: 1.69720

1,4-diazepan-1-yl(4-methylphenyl)methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D423543-10mg
1,4-diazepan-1-yl(4-methylphenyl)methanone
815650-96-5
10mg
$ 50.00 2022-06-05
TRC
D423543-50mg
1,4-diazepan-1-yl(4-methylphenyl)methanone
815650-96-5
50mg
$ 135.00 2022-06-05
TRC
D423543-100mg
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$ 210.00 2022-06-05
abcr
AB356177-1 g
1-(4-Methylbenzoyl)homopiperazine; 95%
815650-96-5
1 g
€616.10 2023-07-19
abcr
AB356177-5 g
1-(4-Methylbenzoyl)homopiperazine; 95%
815650-96-5
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€1,106.00 2023-07-19
abcr
AB356177-1g
1-(4-Methylbenzoyl)homopiperazine, 95%; .
815650-96-5 95%
1g
€616.10 2025-04-16
abcr
AB356177-5g
1-(4-Methylbenzoyl)homopiperazine, 95%; .
815650-96-5 95%
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€1106.00 2025-04-16
A2B Chem LLC
AH55995-1g
1H-1,4-Diazepine,hexahydro-1-(4-methylbenzoyl)-(9CI)
815650-96-5 95+%
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$1067.00 2024-04-19
A2B Chem LLC
AH55995-2g
1H-1,4-Diazepine,hexahydro-1-(4-methylbenzoyl)-(9CI)
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$1370.00 2024-04-19
A2B Chem LLC
AH55995-5g
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